Cas no 55901-92-3 (6-(3,4-dichlorophenyl)pyridazin-3(2H)-one)

• Product Name: 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one
• CAS No: 55901-92-3
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• CID: 350307
• PubChem ID: 617689
• Update Time: 2025-07-22

6-(3,4-dichlorophenyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(3,4-dichlorophenyl)-
• 3-(3,4-dichlorophenyl)-1H-pyridazin-6-one
• 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one
• 55901-92-3
• 6-[3,4-Dichlorophenyl]-3(2H)-pyridazone
• 6-(3,4-Dichlorophenyl)-3(2H)-pyridazinone
• SCHEMBL3020961
• DTXSID20347080
• 6-(3,4-Dichlorophenyl)-3(2H)-pyridazinone #
• AKOS009606277
• F2132-0013

• Inchi： 1S/C10H6Cl2N2O/c11-7-2-1-6(5-8(7)12)9-3-4-10(15)14-13-9/h1-5H,(H,14,15)
• InChI Key： PUWMHJMSNXPBBW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(NN=1)=O)Cl

Computed Properties

• Exact Mass: 239.98588
• Monoisotopic Mass: 239.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one

Introduction to 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one (CAS No. 55901-92-3)

6-(3,4-dichlorophenyl)pyridazin-3(2H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 55901-92-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of chloro substituents at the 3 and 4 positions of the phenyl ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery.

The structural motif of 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one has been extensively explored for its potential biological activities. Pyridazine derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro groups enhance the lipophilicity and binding affinity of the molecule, which are critical factors in drug design. Recent studies have highlighted the compound's role in inhibiting specific enzymatic targets, making it a promising candidate for further development.

In the context of contemporary pharmaceutical research, 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one has been investigated for its interactions with various biological pathways. One notable area of interest is its potential as an inhibitor of kinases, which are key enzymes involved in cell signaling and proliferation. Preclinical studies have demonstrated that derivatives of this compound can modulate kinase activity, thereby offering therapeutic benefits in conditions such as cancer and inflammatory diseases. The structural flexibility of the pyridazine ring allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

The synthesis of 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chloro groups into the phenyl ring is typically achieved through halogenation reactions, which must be carefully optimized to avoid side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques align with the industry's push toward greener and more efficient synthetic processes.

From a computational chemistry perspective, 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one has been subjected to molecular modeling studies to understand its binding interactions with biological targets. Quantum mechanical calculations have provided insights into the electronic structure of the molecule, which correlate with its observed biological activity. These computational approaches are essential in modern drug discovery, as they allow researchers to predict and optimize molecular properties before experimental validation.

The pharmacological profile of 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one has been further elucidated through in vitro and in vivo studies. In cell-based assays, this compound has shown selective toxicity toward certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, animal models have demonstrated its ability to modulate inflammatory responses without significant off-target effects. These findings support its continued development as a lead compound for novel therapeutic agents.

Regulatory considerations play a crucial role in the advancement of 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one from preclinical to clinical stages. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards. Preclinical safety studies are conducted to assess toxicity and pharmacokinetic parameters before human trials can commence. These rigorous testing protocols are essential for ensuring patient safety and regulatory approval.

The future directions for research on 6-(3,4-dichlorophenyl)pyridazin-3(2H)-one include exploring novel derivatives with enhanced efficacy and reduced side effects. Structure-activity relationship (SAR) studies will guide the design of next-generation compounds based on this scaffold. Furthermore, interdisciplinary approaches combining chemistry, biology, and computer science will accelerate the discovery process. Collaborative efforts between academic institutions and pharmaceutical companies are vital for translating laboratory findings into tangible therapeutic solutions.

In summary,6-(3,4-dichlorophenyl)pyridazin-3(2H)-one (CAS No. 55901-92-3) represents a significant advancement in pharmaceutical research due to its versatile structure and promising biological activities. Its investigation as a kinase inhibitor and its potential applications in treating cancer and inflammatory diseases highlight its therapeutic significance. As research progresses,6-(3,4-dichlorophenyl)pyridazin-3(2H)-one will continue to be a focal point in drug discovery efforts aimed at improving human health.